(2-(4-(Dihexylamino)-2-methylbenzylidene)benzo(b)thien-3(2H)-ylidene)malononitrile S,S-dioxide

Specification

• CAS No.: 104137-27-1
• Molecular Formula: C31H37N3O2S-2
• Molecular Weight: 515.7 g/mol
• IUPAC Name: 2-[(2Z)-2-[[4-(dihexylamino)-2-methylphenyl]methylidene]-1,1-dioxido-1-benzothiophen-3-ylidene]propanedinitrile
• Standard InChI: InChI=1S/C31H39N3O2S/c1-4-6-8-12-18-34(19-13-9-7-5-2)27-17-16-25(24(3)20-27)21-30-31(26(22-32)23-33)28-14-10-11-15-29(28)37(30,35)36/h10-11,14-17,20-21,35-36H,4-9,12-13,18-19H2,1-3H3/p-2/b30-21-
• Standard InChI Key: PKTFYZSGZNKQIM-OFWBYEQRSA-L
• Isomeric SMILES: CCCCCCN(CCCCCC)C1=CC(=C(C=C1)/C=C\2/C(=C(C#N)C#N)C3=CC=CC=C3S2([O-])[O-])C
• SMILES: CCCCCCN(CCCCCC)C1=CC(=C(C=C1)C=C2C(=C(C#N)C#N)C3=CC=CC=C3S2([O-])[O-])C
• Canonical SMILES: CCCCCCN(CCCCCC)C1=CC(=C(C=C1)C=C2C(=C(C#N)C#N)C3=CC=CC=C3S2([O-])[O-])C

Introduction

(2-(4-(Dihexylamino)-2-methylbenzylidene)benzo(b)thien-3(2H)-ylidene)malononitrile S,S-dioxide is a complex organic compound with diverse applications, primarily in the textile industry as a dye. This compound is known by several synonyms, including Disperse Blue 354 and Propanedinitrile, 2-[2-[[4-(dihexylamino)-2-methylphenyl]methylene]-1,1-dioxidobenzo[b]thien-3(2H)-ylidene]propanedinitrile.

Safety and Hazards

• GHS Classification: Not classified as hazardous under GHS criteria, but it carries a warning symbol (GHS07) with hazard statements like H317 (May cause an allergic skin reaction).

• Precautionary Statements: Includes P261-P272-P280-P302+P352-P333+P313-P321-P363-P501.

Applications and Uses

This compound is primarily used as a disperse dye in the textile industry, particularly for dyeing synthetic fibers like polyester. Its ability to impart a vibrant blue color makes it valuable in various textile applications.

Synthesis and Production

The synthesis of (2-(4-(Dihexylamino)-2-methylbenzylidene)benzo(b)thien-3(2H)-ylidene)malononitrile S,S-dioxide involves complex organic chemistry reactions. Typically, it involves the condensation of a benzothiophene derivative with a malononitrile derivative in the presence of a suitable catalyst, followed by oxidation to form the S,S-dioxide.

Environmental and Health Considerations

While this compound is not classified as hazardous under GHS, it may still pose risks due to its chemical nature. Proper handling and disposal are recommended to minimize environmental impact and potential health risks. The precautionary statements provided indicate the need for protective measures during handling.